Cas no 86578-98-5 ((5E,9E)-5,9-dimethyloxacycloundeca-5,9-dien-2-one)
86578-98-5 structure
Product Name:(5E,9E)-5,9-dimethyloxacycloundeca-5,9-dien-2-one
CAS No:86578-98-5
MF:C12H18O2
MW:194.270123958588
CID:1854026
PubChem ID:6477517
Update Time:2025-04-21
(5E,9E)-5,9-dimethyloxacycloundeca-5,9-dien-2-one Chemical and Physical Properties
Names and Identifiers
-
- (5E,9E)-5,9-dimethyloxacycloundeca-5,9-dien-2-one
- Oxacycloundeca-5,9-dien-2-one, 5,9-dimethyl-, (5E,9E)-
- 4,8-dimethyl-(e,e)-4,8-decadien-10-olide
- 5,9-Dimethyloxacycloundeca-5,9-dien-2-one
- NSC679291
- (5Z,9Z)-5,9-dimethyl-1-oxacycloundeca-5,9-dien-2-one
- 86578-98-5
-
- Inchi: 1S/C12H18O2/c1-10-4-3-5-11(2)8-9-14-12(13)7-6-10/h4,8H,3,5-7,9H2,1-2H3/b10-4-,11-8-
- InChI Key: LTKMOZLKRXORCG-MJCDIKNGSA-N
- SMILES: O1C(CCC(C)=CCCC(C)=CC1)=O |c:5,10|
Computed Properties
- Exact Mass: 194.130679813g/mol
- Monoisotopic Mass: 194.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 26.3Ų
(5E,9E)-5,9-dimethyloxacycloundeca-5,9-dien-2-one Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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